Cas no 2138226-14-7 (1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine)

• Product Name: 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine
• CAS No: 2138226-14-7
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5610288
• PubChem ID: 165955496
• Update Time: 2025-07-15

1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-843249
• 2138226-14-7
• 1-[5-methyl-2-(propan-2-yl)cyclohexyl]cyclopropan-1-amine
• 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine

• Inchi： 1S/C13H25N/c1-9(2)11-5-4-10(3)8-12(11)13(14)6-7-13/h9-12H,4-8,14H2,1-3H3
• InChI Key： RZDNJQDRYNGMFT-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine

Chemical Profile of 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine (CAS No. 2138226-14-7)

1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. With a CAS number of 2138226-14-7, this compound represents a fusion of cyclohexane, cyclopropane, and amine functionalities, making it an intriguing candidate for further investigation in drug discovery and medicinal chemistry. The presence of multiple stereocenters and the combination of these heterocyclic rings suggest a high degree of structural rigidity, which may influence its interaction with biological targets.

The molecular structure of this compound consists of a cyclopropane ring attached to a cyclohexyl backbone, which is further substituted with a propyl group at the 2-position and a methyl group at the 5-position. The amine functionality at the 1-position introduces basic properties, making the molecule potentially reactive with acidic moieties in biological systems. This structural motif has been explored in various contexts, particularly in the development of novel pharmacophores that could modulate enzyme activity or receptor binding.

In recent years, there has been growing interest in cyclopropane-containing derivatives due to their unique conformational constraints and ability to engage with biological targets in novel ways. The cyclopropane ring, being highly strained, can adopt specific orientations that may enhance binding affinity or selectivity. For instance, studies have shown that cyclopropane analogs of known bioactive molecules can exhibit altered pharmacokinetic profiles or new mechanisms of action. The amine-substituted cyclopropane scaffold in 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine could potentially leverage these properties to interact with therapeutic targets.

One of the most compelling aspects of this compound is its potential application in neurological research. The combination of amine and cyclopropane functionalities has been explored in the development of compounds that target central nervous system (CNS) receptors. For example, derivatives with similar structural motifs have shown promise in modulating neurotransmitter systems such as serotonin or dopamine pathways. While 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine has not yet been widely studied in this context, its structural features suggest it could serve as a valuable tool for investigating CNS pharmacology.

The synthetic accessibility of this compound is another critical consideration. Given its complexity, efficient synthetic routes would be essential for large-scale production and further characterization. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, could be employed to construct the desired framework with high enantioselectivity. Advances in computational chemistry have also enabled the prediction of optimal synthetic pathways, reducing experimental trial-and-error and accelerating the discovery process.

In terms of biological evaluation, preliminary studies on structurally related compounds have highlighted their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The amine group at the 1-position could serve as a hydrogen bond acceptor or participate in salt bridge interactions with protein targets, while the cyclopropane ring might engage in hydrophobic interactions or π-stacking effects. Further investigation into the pharmacological profile of 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine could reveal novel mechanisms of action relevant to diseases such as cancer, inflammation, or neurodegeneration.

The spectroscopic and analytical characterization of this compound is also crucial for understanding its physical properties and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography would provide detailed insights into its molecular structure and conformational behavior. High-resolution NMR experiments could help elucidate the stereochemistry of the stereocenters, while MS analysis would confirm molecular weight and fragmentation patterns consistent with the proposed structure.

From a medicinal chemistry perspective, analog design based on 1-5-methyl-2-(propan-2-yl)cyclohexylcyclopropan-1-amine could lead to optimized derivatives with enhanced potency or selectivity. By systematically modifying substituents on the cyclohexane or cyclopropane rings, researchers could explore different pharmacophoric arrangements and assess their impact on biological activity. This iterative approach is fundamental to modern drug discovery pipelines and relies heavily on both experimental synthesis and computational modeling.

The regulatory considerations for this compound are also important for its potential commercialization. While it does not fall under restricted categories such as hazardous materials or controlled substances, adherence to good manufacturing practices (GMP) would be necessary for industrial-scale production. Regulatory agencies require thorough documentation of synthesis routes, impurity profiles, and toxicological data before approving new chemical entities for therapeutic use. Collaborative efforts between synthetic chemists and regulatory experts are essential to ensure compliance with these standards.

In conclusion,1-5-methyl-2-(propan-2-y lcyc lohex ylc ycloprop ane -1-am ine (CAS No. 2138226 -14 -7) represents an intriguing chemical entity with potential applications across multiple therapeutic areas. Its unique structural features—combining cyc lohexane , c yclopr opa ne , an d am ine fu nctionalities—make it a promising candidate for further exploration in pharmaceutical research . Advances i n syn thesis , bi ological evaluati on , an d regulatory sci ence will be key to unlocking its full therapeutic potential . As th e field o f medic i nal che mistry contin ues to evolv e , compoun ds like thi s are poised to play an increasingly important role i n next-generati on drug development .